molecular formula C8H14N4O B8362962 5-Amino-4-dimethylamino-6-ethoxypyrimidine

5-Amino-4-dimethylamino-6-ethoxypyrimidine

Cat. No.: B8362962
M. Wt: 182.22 g/mol
InChI Key: XBMPARIYPRFFNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-4-dimethylamino-6-ethoxypyrimidine is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H14N4O

Molecular Weight

182.22 g/mol

IUPAC Name

6-ethoxy-4-N,4-N-dimethylpyrimidine-4,5-diamine

InChI

InChI=1S/C8H14N4O/c1-4-13-8-6(9)7(12(2)3)10-5-11-8/h5H,4,9H2,1-3H3

InChI Key

XBMPARIYPRFFNP-UHFFFAOYSA-N

Canonical SMILES

CCOC1=NC=NC(=C1N)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3 g of iron dust, 0.3 g of acetic acid and 2.5 ml of water was refluxed with heating for 30 minutes, allowed to cool at 80° C. and mixed with 10 ml of 2-propanol and gradually 2.33 g of 4-dimethylamino-6-ethoxy-5-nitropyrimidine. The resultant mixture was stirred at the same temperature for 1 hour, allowed to cool at 40° C., mixed with solution of 0.9 g of potassium carbonate in 1.5 ml of water and stirred for further 1 hour. Acetone was added to the mixture, which was filtered through Celite. The filtrate was concentrated in vacuo, and the residue was mixed with water and shaken with ether. The organic layer was washed with water and saturated saline in order, dried over anhydrous sodium sulfate and the solvent evaporated to give 1.80 g of the titled compound.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
2.33 g
Type
reactant
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.9 g
Type
reactant
Reaction Step Three
Name
Quantity
1.5 mL
Type
solvent
Reaction Step Three
Quantity
0.3 g
Type
reactant
Reaction Step Four
Name
Quantity
3 g
Type
catalyst
Reaction Step Four
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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